[2-(2-Cyclohexyl-ethylsulfanyl)-benzoimidazol-1-yl]-acetic acid

• Molecular Formula: C17H22N2O2S
• Molecular Weight: 318.4 g/mol
• IUPAC Name: 2-[2-(2-cyclohexylethylsulfanyl)benzimidazol-1-yl]acetic acid
• InChI: InChI=1S/C17H22N2O2S/c20-16(21)12-19-15-9-5-4-8-14(15)18-17(19)22-11-10-13-6-2-1-3-7-13/h4-5,8-9,13H,1-3,6-7,10-12H2,(H,20,21)
• InChI Key: KHEYIRWDWCNBPF-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)CCSC2=NC3=CC=CC=C3N2CC(=O)O

Description

[2-(2-Cyclohexyl-ethylsulfanyl)-benzoimidazol-1-yl]-acetic acid is a useful research compound. Its molecular formula is C17H22N2O2S and its molecular weight is 318.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of tert-butyl[2-(2-cyclohexyl-ethylsulfanyl)-benzoimidazol-1-yl]-acetate (Precursor A-01b, 42 mg, 0.13 mmol) in TFA/dichloromethane (1:1, 0.5 ml) is stirred at rt for 4 h. The solvents are removed in vacuo. The crude residue is sonicated in Et2O/heptane (1:1, 1 ml) until a solid precipitates. It is rinsed with heptane and purified by flash chromatography on silica gel (AcOEt/heptane, 1:1 containing 1% of AcOH), yielding the title compound (12 mg) in 30% as a white solid: tR=6.44 min (LC-1), ESI-MS (pos.): m/z 319.12 [M+H]+, ESI-MS (neg.): m/z 317.37 [M−H]+; 1H-NMR (CDCl3): δ (ppm) 0.82-0.94 (m, 2H), 1.09-1.23 (m, 3H), 1.37 (m, 1H), 1.54 (q, 2H, SCH2CH2), 1.68 (m, 5H), 3.34 (t, 2H, SCH2), 4.88 (s, 2H, CH2CO2), 7.22 (s, 3Harom), 7.65 (m, 1Harom).